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Compound of Interest

Aluminum potassium sulfate
Compound Name:
dodecahydrate

cat. No.: B1195066

An In-depth Technical Guide to the Safe Handling of Aluminum Potassium Sulfate
Dodecahydrate

Chemical Identification

Aluminum potassium sulfate dodecahydrate, commonly known as potassium alum or alum,
is a chemical compound widely used in various laboratory and industrial applications.

Identifier Value

Chemical Name Aluminum potassium sulfate dodecahydrate

Potassium alum, Alum, Kalinite, Potash Alum[1]

Synonyms e

CAS Number 7784-24-9 (Dodecahydrate)[1][2][3]1[4][5]
Molecular Formula AIK(SOa4)2 - 12H20[3][5][6]

Molecular Weight 474.39 g/mol [4][5][6]

Hazard Identification and Classification

Aluminum potassium sulfate dodecahydrate is generally considered a low-hazard chemical
but can cause irritation.[1] While some classifications identify it as non-hazardous[5][7], others
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classify it as an irritant and harmful if swallowed.[8]

o Potential Health Effects:

[¢]

Eye Contact: Causes eye irritation, which may result in redness and pain.[1][2][4]

o Skin Contact: Causes skin irritation, with symptoms including redness and itching.[1][4] It
may be harmful if absorbed through the skin.[1][3]

o Inhalation: Causes irritation to the respiratory tract, which may lead to coughing and
shortness of breath.[1][4]

o Ingestion: Harmful if swallowed.[1][8] Ingestion can cause irritation to the gastrointestinal
tract, with symptoms like nausea and vomiting.[1][4]

o GHS Classification (as per some sources):
o Skin Irritation (Category 2)[8]
o Eye Irritation (Category 2A)[8]
o Acute Toxicity, Oral (Category 4)[8]

Physical and Chemical Properties

Understanding the physical and chemical properties is crucial for safe handling and storage.
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Property Value
White crystalline powder or colorless crystals[4]
Appearance
[5]
Odor Odorless[4][5]
Melting Point 92.5 °C (198.5 °F)[4][5]
Boiling Point Decomposes at ~200 °C (392 °F)[4][5]
Density / Specific Gravity ~1.73 g/lcm3[4][5]
N Soluble in water (149/100mL at 20°C); Insoluble
Solubility )
in alcohol[4][5]
pH 3.3 (0.2 M solution)[4]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling

o Use in a well-ventilated area to avoid dust formation and accumulation.[1][6]

Avoid contact with skin, eyes, and clothing.[1][7]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.0.[6][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][10]

Wash hands thoroughly after handling.[1]

Storage

e Store in a cool, dry, well-ventilated area.[4][9] The ideal temperature range is between 15°C
and 25°C (59°F - 77°F).[9]

o Keep containers tightly closed and properly labeled.[6][7]
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o Store away from incompatible materials such as strong bases, steel, aluminum, copper, and
zinc.[5][11]

o Use corrosion-resistant containers, such as those made of plastic.[9]
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Figure 1: Safe Handling & Storage Workflow
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Exposure Controls and Personal Protection
Exposure Limits

Occupational exposure limits for soluble aluminum compounds have been established by
regulatory bodies.

Parameter Limit Jurisdiction

15 mg/m3 (TWA) total dust, 5
mg/m3 (TWA) respirable

OSHA PEL ) _ USA
fraction (for Aluminum metal)

[4]

1 mg/m3 (TWA) (for Aluminum
ACGIH TLV metal and insoluble USA

compounds)

Personal Protective Equipment (PPE)

A summary of recommended PPE for handling aluminum potassium sulfate dodecahydrate.

Protection Type Specification

Safety glasses with side shields or chemical

Eye/Face Protection
safety goggles.[2][6][10][11]

_ . Impervious protective clothing, lab coat, or
Skin Protection )
coveralls to prevent skin contact.[4][10]

] Protective gloves (e.g., Nitrile rubber). Inspect
Hand Protection
gloves before use.[2][6][10]

Not typically required under normal use with
) ) adequate ventilation.[2][6] For dusty conditions
Respiratory Protection
or large-scale use, a NIOSH-approved

respirator (e.g., N95) is recommended.[2][4]

First-Aid and Emergency Procedures
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First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[1][4][8]

Remove contaminated clothing. Wash skin
) immediately with plenty of soap and water for at
Skin Contact . . o
least 15 minutes. Seek medical attention if

irritation persists.[1][4][8]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[1]
[4][8]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and give them 2-4 cupfuls of water to drink.
Ingestion

Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][4][8]

Accidental Release Measures (Spills)

o Personal Precautions: Ensure adequate ventilation. Wear appropriate PPE to avoid contact
with the dust and skin/eye exposure.[1][8]

o Containment and Cleanup: For small spills, sweep or vacuum the material and place it into a
suitable, labeled container for disposal.[1][8] Avoid generating dust.[1] Prevent the spill from
entering drains or waterways.[2][10] After material pickup is complete, wash the spill site.[5]

Fire-Fighting Measures

e The substance is non-flammable and not combustible.[4][5]
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» Suitable Extinguishing Media: Use any means suitable for extinguishing the surrounding fire
(e.g., water spray, dry chemical, carbon dioxide).[5][10]

e Special Hazards: When heated to decomposition (above 200°C), it may emit toxic and
corrosive fumes of sulfur oxides.[2][3][5]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][4]

Experimental Protocols
Protocol: Determination of pH

e Objective: To measure the pH of a 0.2 M solution of aluminum potassium sulfate
dodecahydrate.

e Materials: Aluminum potassium sulfate dodecahydrate, deionized water, 250 mL
volumetric flask, analytical balance, magnetic stirrer and stir bar, calibrated pH meter.

e Procedure:

1. Calculate the mass of the compound needed to prepare 250 mL of a 0.2 M solution (Mass
= 0.2 mol/L *0.250 L * 474.39 g/mol = 23.72 g).

2. Accurately weigh approximately 23.72 g of the compound.
3. Transfer the solid to the 250 mL volumetric flask.

4. Add approximately 150 mL of deionized water and stir using the magnetic stirrer until the
solid is fully dissolved.

5. Once dissolved, dilute with deionized water to the 250 mL mark. Stopper and invert the
flask several times to ensure homogeneity.

6. Calibrate the pH meter according to the manufacturer's instructions using standard buffer
solutions (e.g., pH 4, 7, 10).

7. Immerse the pH electrode in the prepared solution and record the stable pH reading.
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Protocol: Determination of Melting Point

o Objective: To determine the melting point of the crystalline solid.

o Materials: Aluminum potassium sulfate dodecahydrate, capillary tubes, melting point
apparatus.

e Procedure:
1. Ensure the sample is dry and finely powdered.
2. Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
3. Place the capillary tube into the heating block of the melting point apparatus.
4. Set the apparatus to heat at a moderate rate initially.

5. As the temperature approaches the expected melting point (92.5 °C), reduce the heating
rate to 1-2 °C per minute to ensure accuracy.

6. Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes liquid. This range is the melting point.
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Figure 2: Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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